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Compound of Interest

Compound Name: Capsaicin-D7

Cat. No.: B12363755 Get Quote

A Technical Guide to the Safe Handling of
Capsaicin-D7
Disclaimer: This document provides a comprehensive overview of the safety data and handling

precautions for Capsaicin. Specific safety data for Capsaicin-D7 is not readily available. The

information presented here is based on the properties of the non-deuterated compound,

Capsaicin, and should be used as a primary reference for handling its deuterated analog. It is

imperative for researchers, scientists, and drug development professionals to conduct a

thorough risk assessment and consult with their institution's safety office before working with

Capsaicin-D7.

Physicochemical and Toxicological Properties
The following tables summarize the key quantitative data for Capsaicin, which serves as a

close surrogate for Capsaicin-D7.

Table 1: Physical and Chemical Properties of Capsaicin
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Property Value References

Chemical Formula C₁₈H₂₇NO₃ [1][2][3][4]

Molecular Weight 305.41 g/mol [1]

Appearance
Off-white to white crystalline

solid/powder

Melting Point 62-65 °C

Boiling Point 210-220 °C at 0.01 mm Hg

Flash Point >93 °C (>199.4 °F)

Solubility

Insoluble in water; soluble in

alcohols, ether, benzene,

chloroform, acetone, and fatty

oils.

Table 2: Toxicological Data for Capsaicin
Endpoint Value Species Route References

LD₅₀ (Lethal

Dose, 50%)
47.2 mg/kg Mouse Oral

LD₅₀ (Lethal

Dose, 50%)
161.2 mg/kg Rat Oral

LD₅₀ (Lethal

Dose, 50%)
>512 mg/kg Mouse Dermal

Hazard Identification and Classification
Capsaicin is classified as a hazardous substance. The GHS (Globally Harmonized System of

Classification and Labelling of Chemicals) classifications are summarized below.

Table 3: GHS Hazard Classification for Capsaicin
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage.

Respiratory Sensitization Category 1

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled.

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction.

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation.

Experimental Protocols for Hazard Assessment
While specific experimental data for Capsaicin-D7 is not available, the following are general

methodologies used to assess the hazards associated with compounds like Capsaicin.

Acute Oral Toxicity (OECD TG 423): This method involves the administration of the test

substance to fasted animals in a stepwise procedure. The starting dose is selected from one

of four fixed levels and the outcome (mortality or evident toxicity) determines the next step.

This allows for classification of the substance with the use of a minimal number of animals.

In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method (OECD TG 439): This in

vitro test uses a reconstructed human epidermis model. The test chemical is applied topically

to the tissue. Cell viability is then measured by enzymatic conversion of MTT. A reduction in

viability below a certain threshold indicates that the substance is an irritant.

In Vitro Eye Hazard: Reconstructed Human Cornea-like Epithelium (RhCE) Test Method

(OECD TG 492): This method utilizes a reconstructed human cornea-like epithelium. The

test substance is applied to the epithelial surface, and the extent of cytotoxicity is evaluated

by measuring the relative tissue viability using MTT. This determines if the substance is an

eye irritant.
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Handling Precautions and Exposure Controls
Strict adherence to safety protocols is mandatory when handling Capsaicin-D7.

Engineering Controls
All work with Capsaicin-D7, including weighing and preparing solutions, must be conducted

in a certified chemical fume hood to avoid inhalation of dust or aerosols.

Use of a powder-containment balance enclosure is recommended for weighing solid

material.

Ensure adequate ventilation in the laboratory.

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a lab coat. Change gloves

immediately if they become contaminated.

Respiratory Protection: If working outside of a fume hood or if dust generation is

unavoidable, a NIOSH-approved respirator with a particulate filter is required.

Hygiene Measures
Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

Do not eat, drink, or smoke in areas where Capsaicin-D7 is handled.

Contaminated work clothing should not be allowed out of the workplace and should be

laundered separately.

First Aid Measures
In case of exposure, immediate medical attention is necessary.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.
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In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water

for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation

persists.

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill and Disposal Procedures
Spills: Evacuate the area and prevent entry. For small spills, gently cover with an absorbent

material to avoid dust formation and carefully collect into a sealed container for disposal. Do

not use dry sweeping methods.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. This

material and its container must be disposed of as hazardous waste.
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Caption: Capsaicin-D7 activates the TRPV1 receptor, leading to pain sensation and

neurogenic inflammation.

Safe Handling Workflow for Potent Compounds
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Caption: A logical workflow for the safe handling of potent compounds like Capsaicin-D7 in a

lab setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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